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Norgnoscopine Norgnoscopine
Brand Name: Vulcanchem
CAS No.: 36017-64-8
VCID: VC0030841
InChI: InChI=1S/C21H21NO7/c1-24-12-5-4-11-15(18(12)25-2)21(23)29-17(11)16-14-10(6-7-22-16)8-13-19(20(14)26-3)28-9-27-13/h4-5,8,16-17,22H,6-7,9H2,1-3H3/t16-,17+/m1/s1
SMILES: COC1=C(C2=C(C=C1)C(OC2=O)C3C4=C(C5=C(C=C4CCN3)OCO5)OC)OC
Molecular Formula: C21H21NO7
Molecular Weight: 399.4 g/mol

Norgnoscopine

CAS No.: 36017-64-8

Reference Standards

VCID: VC0030841

Molecular Formula: C21H21NO7

Molecular Weight: 399.4 g/mol

Norgnoscopine - 36017-64-8

CAS No. 36017-64-8
Product Name Norgnoscopine
Molecular Formula C21H21NO7
Molecular Weight 399.4 g/mol
IUPAC Name (3S)-6,7-dimethoxy-3-[(5R)-4-methoxy-5,6,7,8-tetrahydro-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-2-benzofuran-1-one
Standard InChI InChI=1S/C21H21NO7/c1-24-12-5-4-11-15(18(12)25-2)21(23)29-17(11)16-14-10(6-7-22-16)8-13-19(20(14)26-3)28-9-27-13/h4-5,8,16-17,22H,6-7,9H2,1-3H3/t16-,17+/m1/s1
Standard InChIKey ZPSPOYAHTOQXBP-SJORKVTESA-N
Isomeric SMILES COC1=C(C2=C(C=C1)[C@H](OC2=O)[C@H]3C4=C(C5=C(C=C4CCN3)OCO5)OC)OC
SMILES COC1=C(C2=C(C=C1)C(OC2=O)C3C4=C(C5=C(C=C4CCN3)OCO5)OC)OC
Canonical SMILES COC1=C(C2=C(C=C1)C(OC2=O)C3C4=C(C5=C(C=C4CCN3)OCO5)OC)OC
Synonyms (3S)-rel-6,7-Dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-4-methoxy-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-1(3H)-isobenzofuranone; (+/-)-Norgnoscopine; Nor-α-gnoscopine; N-Desmethyl Noscapine;
PubChem Compound 15720261
Last Modified Nov 11 2021
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